Cas no 887408-22-2 (5-(3-fluorophenyl)-1,2-oxazole-4-carboxylic Acid)

• Product Name: 5-(3-fluorophenyl)-1,2-oxazole-4-carboxylic Acid
• CAS No: 887408-22-2
• MF: C₁₀H₆FNO₃
• MW: 207.157946109772
• CID: 1929449
• PubChem ID: 22831709
• Update Time: 2025-06-12

5-(3-fluorophenyl)-1,2-oxazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-fluorophenyl)-1,2-oxazole-4-carboxylic Acid
• 5-(3-FLUORO-PHENYL)-ISOXAZOLE-4-CARBOXYLIC ACID
• SureCN3549276
• CTK7C1819
• AG-A-80442
• KB-195775
• 5-(3-fluorophenyl)isoxazole-4-carboxylic acid
• 5-(3-fluorophenyl)-isoxazole-4-carboxylic acid
• XFGIXATUJIHBKW-UHFFFAOYSA-N
• A1-04799
• DTXSID90628515
• AKOS017560445
• EN300-1857353
• 887408-22-2
• SCHEMBL3549276

• Inchi： 1S/C10H6FNO3/c11-7-3-1-2-6(4-7)9-8(10(13)14)5-12-15-9/h1-5H,(H,13,14)
• InChI Key： XFGIXATUJIHBKW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=C(C(=O)O)C=NO1

Computed Properties

• Exact Mass: 207.03317122Da
• Monoisotopic Mass: 207.03317122Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-(3-fluorophenyl)-1,2-oxazole-4-carboxylic Acid

Introduction to 5-(3-fluorophenyl)-1,2-oxazole-4-carboxylic Acid (CAS No. 887408-22-2)

5-(3-fluorophenyl)-1,2-oxazole-4-carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 887408-22-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a unique structural framework consisting of an oxazole ring substituted with a 3-fluorophenyl group and a carboxylic acid moiety at the 4-position. The presence of the fluorine atom in the aromatic ring introduces electronic and steric effects that make this molecule a promising candidate for further chemical modification and biological evaluation.

The oxazole core is a well-known scaffold in medicinal chemistry, exhibiting diverse biological activities due to its ability to engage with various biological targets. The carboxylic acid functional group further enhances the versatility of this compound, allowing for facile derivatization through esterification, amidation, or coupling reactions. These structural features make 5-(3-fluorophenyl)-1,2-oxazole-4-carboxylic Acid a valuable building block for the synthesis of novel pharmaceutical agents.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The 3-fluorophenyl substituent in this compound is particularly noteworthy, as fluorine atoms can modulate electronic properties and influence interactions with biological receptors. This has led to extensive research into fluorinated derivatives as potential therapeutic agents.

One of the most compelling aspects of 5-(3-fluorophenyl)-1,2-oxazole-4-carboxylic Acid is its potential application in the development of small-molecule inhibitors targeting key enzymes and receptors involved in various diseases. For instance, studies have suggested that oxazole derivatives may interact with enzymes such as kinases and proteases, which are often implicated in cancer and inflammatory disorders. The fluorine atom at the 3-position of the phenyl ring can fine-tune the binding interactions, leading to increased selectivity and efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. These studies have highlighted the potential of 5-(3-fluorophenyl)-1,2-oxazole-4-carboxylic Acid as a lead compound for drug discovery. By leveraging structure-based design principles, chemists can optimize its pharmacological properties through rational molecular modifications.

The carboxylic acid group at the 4-position of the oxazole ring provides an additional handle for further functionalization. This allows for the synthesis of a wide range of derivatives, including esters, amides, and conjugates with other bioactive molecules. Such modifications can enhance solubility, improve bioavailability, or target specific cellular pathways. For example, conjugation with ligands that bind to monoclonal antibodies has shown promise in targeted drug delivery systems.

In clinical research settings, 5-(3-fluorophenyl)-1,2-oxazole-4-carboxylic Acid has been investigated as a precursor for novel therapeutic agents. Preclinical studies have demonstrated its potential in inhibiting certain enzymatic pathways associated with metabolic disorders and neurodegenerative diseases. The fluorinated aromatic moiety plays a critical role in modulating receptor binding affinity, which is essential for achieving therapeutic efficacy.

The synthesis of 5-(3-fluorophenyl)-1,2-oxazole-4-carboxylic Acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired heterocyclic core efficiently. These synthetic strategies ensure high yields and purity levels necessary for pharmaceutical applications.

The chemical stability of this compound under various storage conditions has also been thoroughly evaluated. Studies indicate that 5-(3-fluorophenyl)-1,2-oxazole-4-carboxylic Acid maintains its integrity when stored under inert atmospheres at controlled temperatures. This stability is crucial for ensuring consistent quality throughout its lifecycle from synthesis to formulation into final drug products.

Economic feasibility has been another key consideration in the development of this compound as a pharmaceutical intermediate. The availability of raw materials and scalability of synthetic routes have been optimized to meet industrial demands without compromising cost-effectiveness or environmental sustainability.

The regulatory landscape governing pharmaceutical intermediates also plays a significant role in shaping research priorities around compounds like 5-(3-fluorophenyl)-1,2-oxazole-4-carboxylic Acid. Compliance with Good Manufacturing Practices (GMP) ensures that all synthetic processes adhere to stringent quality control measures before moving into clinical development phases.

Future directions in research may explore novel derivatives derived from 5-(3-fluorophenyl)-1,2-oxazole-4-carboxylic Acid through combinatorial chemistry approaches or high-throughput screening assays aimed at identifying new bioactive scaffolds within this chemical space.